Cas no 2227904-25-6 (methyl (3R)-3-(3-bromo-2-hydroxyphenyl)-3-hydroxypropanoate)

Methyl (3R)-3-(3-bromo-2-hydroxyphenyl)-3-hydroxypropanoate is a chiral ester compound featuring a brominated hydroxyphenyl group and a secondary hydroxyl moiety. Its stereospecific (R)-configuration enhances its utility in asymmetric synthesis, particularly in pharmaceutical and fine chemical applications. The presence of both hydroxyl and ester functional groups allows for versatile reactivity, enabling further derivatization or participation in coupling reactions. The bromine substituent offers a handle for cross-coupling methodologies, such as Suzuki or Buchwald-Hartwig reactions. This compound is valued for its potential as a building block in the synthesis of bioactive molecules, where its structural motifs contribute to precise molecular design and functional group compatibility.
methyl (3R)-3-(3-bromo-2-hydroxyphenyl)-3-hydroxypropanoate structure
2227904-25-6 structure
Product Name:methyl (3R)-3-(3-bromo-2-hydroxyphenyl)-3-hydroxypropanoate
CAS No:2227904-25-6
MF:C10H11BrO4
MW:275.095942735672
CID:6233392
PubChem ID:165674795
Update Time:2025-10-31

methyl (3R)-3-(3-bromo-2-hydroxyphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

    • methyl (3R)-3-(3-bromo-2-hydroxyphenyl)-3-hydroxypropanoate
    • EN300-1923418
    • 2227904-25-6
    • Inchi: 1S/C10H11BrO4/c1-15-9(13)5-8(12)6-3-2-4-7(11)10(6)14/h2-4,8,12,14H,5H2,1H3/t8-/m1/s1
    • InChI Key: BMDQNCUNTVYYOE-MRVPVSSYSA-N
    • SMILES: BrC1=CC=CC(=C1O)[C@@H](CC(=O)OC)O

Computed Properties

  • Exact Mass: 273.98407g/mol
  • Monoisotopic Mass: 273.98407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 66.8Ų

methyl (3R)-3-(3-bromo-2-hydroxyphenyl)-3-hydroxypropanoate Pricemore >>

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Additional information on methyl (3R)-3-(3-bromo-2-hydroxyphenyl)-3-hydroxypropanoate

Exploring Methyl (3R)-3-(3-bromo-2-hydroxyphenyl)-3-hydroxypropanoate (CAS No. 2227904-25-6): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, methyl (3R)-3-(3-bromo-2-hydroxyphenyl)-3-hydroxypropanoate (CAS No. 2227904-25-6) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its chiral center and brominated aromatic ring, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its role in the development of novel bioactive molecules, particularly in the fields of drug discovery and material science.

The 3R stereochemistry of this ester derivative is a critical feature, as it influences the compound's reactivity and biological activity. Recent studies highlight its utility in asymmetric synthesis, where enantioselective reactions are paramount. The presence of the bromo and hydroxy functional groups on the phenyl ring further enhances its reactivity, enabling diverse chemical transformations such as cross-coupling reactions and nucleophilic substitutions. These attributes make methyl (3R)-3-(3-bromo-2-hydroxyphenyl)-3-hydroxypropanoate a valuable building block for constructing complex molecular architectures.

From an industrial perspective, the demand for chiral intermediates like this compound is rising, driven by the growing emphasis on green chemistry and sustainable synthesis. Innovations in catalytic methods, including enzymatic and metal-catalyzed processes, have expanded the accessibility of such intermediates. This aligns with the broader trend of minimizing waste and optimizing reaction efficiency—a topic frequently searched by professionals in pharmaceutical manufacturing and fine chemicals.

Another area of interest is the compound's potential role in medicinal chemistry. Its structural motifs are reminiscent of pharmacophores found in anti-inflammatory and antimicrobial agents. Researchers are investigating its derivatives for their bioactivity, particularly in targeting enzymes or receptors involved in disease pathways. This has sparked discussions in academic forums and search queries related to structure-activity relationships (SAR) and lead compound optimization.

In the context of analytical chemistry, characterizing methyl (3R)-3-(3-bromo-2-hydroxyphenyl)-3-hydroxypropanoate requires advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and confirm stereochemical integrity, which are critical for reproducibility in research. Laboratories focusing on quality control and method validation often seek detailed protocols for handling such compounds, reflecting a common search trend.

Looking ahead, the integration of computational chemistry tools, such as molecular docking and DFT calculations, is expected to accelerate the exploration of this compound's applications. Virtual screening and in silico modeling can predict its interactions with biological targets, reducing experimental costs and time—a hot topic in AI-driven drug discovery. This intersection of chemistry and technology resonates with professionals searching for next-generation synthesis strategies.

In summary, methyl (3R)-3-(3-bromo-2-hydroxyphenyl)-3-hydroxypropanoate (CAS No. 2227904-25-6) exemplifies the synergy between structural complexity and functional versatility. Its relevance spans synthetic chemistry, pharmaceuticals, and materials science, making it a subject of ongoing research and industrial innovation. As the scientific community continues to uncover its potential, this compound remains a focal point for advancements in sustainable chemistry and therapeutic development.

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